1-Methyl-3,7-dipropanoyl-5-propyl-3,7-diazabicyclo[3.3.1]nonan-9-one

Catalog No.
S11499533
CAS No.
M.F
C17H28N2O3
M. Wt
308.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
1-Methyl-3,7-dipropanoyl-5-propyl-3,7-diazabicyclo...

Product Name

1-Methyl-3,7-dipropanoyl-5-propyl-3,7-diazabicyclo[3.3.1]nonan-9-one

IUPAC Name

1-methyl-3,7-di(propanoyl)-5-propyl-3,7-diazabicyclo[3.3.1]nonan-9-one

Molecular Formula

C17H28N2O3

Molecular Weight

308.4 g/mol

InChI

InChI=1S/C17H28N2O3/c1-5-8-17-11-18(13(20)6-2)9-16(4,15(17)22)10-19(12-17)14(21)7-3/h5-12H2,1-4H3

InChI Key

FXPGTHBKACLEQI-UHFFFAOYSA-N

Canonical SMILES

CCCC12CN(CC(C1=O)(CN(C2)C(=O)CC)C)C(=O)CC

1-Methyl-3,7-dipropanoyl-5-propyl-3,7-diazabicyclo[3.3.1]nonan-9-one is a complex organic compound belonging to the class of diazabicyclic compounds. Its structure features a bicyclic framework with two nitrogen atoms incorporated into the ring system, which is characteristic of diazabicyclo compounds. This compound is notable for its potential applications in medicinal chemistry and organic synthesis due to its unique structural properties.

The molecular formula of this compound is C18H30N2O2C_{18}H_{30}N_2O_2, and it has a molecular weight of 302.45 g/mol. The presence of the propanoyl groups contributes to its reactivity and biological activity, making it a subject of interest in various chemical studies.

The chemical reactivity of 1-Methyl-3,7-dipropanoyl-5-propyl-3,7-diazabicyclo[3.3.1]nonan-9-one can be attributed to the functional groups present in its structure. Key reactions include:

  • Mannich Reactions: The compound can participate in Mannich reactions, where it acts as a nucleophile due to the nitrogen atoms in the bicyclic structure, allowing for the formation of new carbon-nitrogen bonds.
  • Condensation Reactions: The carbonyl groups from the propanoyl moieties can undergo condensation reactions with various nucleophiles, leading to diverse derivatives.

These reactions are essential for synthesizing more complex molecules and exploring their pharmacological properties.

Research indicates that compounds similar to 1-Methyl-3,7-dipropanoyl-5-propyl-3,7-diazabicyclo[3.3.1]nonan-9-one may exhibit various biological activities, including:

  • Antimicrobial Activity: Some diazabicyclic compounds have shown potential as antimicrobial agents.
  • Neuroprotective Effects: Certain derivatives have been studied for their neuroprotective properties, possibly influencing pathways related to neurodegenerative diseases.

Further studies are necessary to determine the specific biological activities of this compound and its derivatives.

The synthesis of 1-Methyl-3,7-dipropanoyl-5-propyl-3,7-diazabicyclo[3.3.1]nonan-9-one can involve several methods:

  • Mannich Reaction: A common approach involves reacting an amine with formaldehyde and a ketone or aldehyde in the presence of an acid catalyst.
  • Cyclization Reactions: The formation of the bicyclic structure can be achieved through cyclization reactions involving appropriate precursors that contain both nitrogen and carbon functionalities.
  • Functional Group Modifications: Subsequent modifications can be performed on the synthesized compound to introduce propanoyl groups.

These methods highlight the versatility of synthetic strategies available for creating this compound.

1-Methyl-3,7-dipropanoyl-5-propyl-3,7-diazabicyclo[3.3.1]nonan-9-one has potential applications in several fields:

  • Pharmaceuticals: Due to its structural characteristics, it may serve as a lead compound in drug development for various therapeutic areas.
  • Organic Synthesis: It can be utilized as an intermediate in synthesizing more complex organic molecules.

The exploration of its applications continues as research advances.

Interaction studies involving 1-Methyl-3,7-dipropanoyl-5-propyl-3,7-diazabicyclo[3.3.1]nonan-9-one focus on understanding how this compound interacts with biological systems:

  • Protein Binding Studies: Investigating how the compound binds to target proteins can provide insights into its mechanism of action.
  • Receptor Interaction: Studies on how this compound interacts with specific receptors may elucidate its potential therapeutic effects.

Such studies are crucial for assessing the viability of this compound in medicinal chemistry.

Several compounds share structural similarities with 1-Methyl-3,7-dipropanoyl-5-propyl-3,7-diazabicyclo[3.3.1]nonan-9-one:

Compound NameMolecular FormulaUnique Features
1,5-Dimethyl-3,7-diazabicyclo[3.3.1]nonan-9-oneC11H18N2OC_{11}H_{18}N_2OContains methyl groups instead of propanoyl moieties
3-Methyl-1,5-dipropyl-3,7-diazabicyclo[3.3.1]nonan-9-oneC15H28N2OC_{15}H_{28}N_2OSimilar bicyclic structure with different side chains
1-Methyl-5-propyl-3,7-diazabicyclo[3.3.1]nonaneC13H22N2C_{13}H_{22}N_2Lacks carbonyl functionalities

These compounds highlight the diversity within the diazabicyclic class and underscore the unique features of 1-Methyl-3,7-dipropanoyl-5-propyl-3,7-diazabicyclo[3.3.1]nonan-9-one due to its specific functional groups and structural arrangement.

XLogP3

1.1

Hydrogen Bond Acceptor Count

3

Exact Mass

308.20999276 g/mol

Monoisotopic Mass

308.20999276 g/mol

Heavy Atom Count

22

Dates

Last modified: 08-09-2024

Explore Compound Types